(S)-(-)-2-(Boc-amino)-1,5-pentanediol

• IUPAC Name: tert-butyl N-[(2S)-1,5-dihydroxypentan-2-yl]carbamate
• InChI: InChI=1S/C10H21NO4/c1-10(2,3)15-9(14)11-8(7-13)5-4-6-12/h8,12-13H,4-7H2,1-3H3,(H,11,14)/t8-/m0/s1
• InChI Key: UBNNKNSFDFANKW-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCCO)CO
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CCCO)CO
• Molecular Formula: C10H21NO4
• DSSTOX Substance ID: DTXSID60936770
• Molecular Weight: 219.28 g/mol
• CAS RN: 162955-48-8

Description

Synthesis Analysis

The synthesis of compounds related to (S)-(-)-2-(Boc-amino)-1,5-pentanediol often involves biobased processes or chemical modifications of pentanediol. For instance, biobased 1,5-pentanediol derived aliphatic-aromatic copolyesters have been synthesized using melt copolycondensation, showcasing the potential for creating diverse polymeric materials from pentanediol derivatives (Lu et al., 2019). Additionally, processes combining ring-opening tautomerization and hydrogenation reactions have been developed to produce 1,5-pentanediol from furfural, highlighting innovative pathways to synthesize pentanediol and its derivatives from renewable resources (Brentzel et al., 2017).

Molecular Structure Analysis

Molecular structure characterization is crucial for understanding the properties of (S)-(-)-2-(Boc-amino)-1,5-pentanediol. Techniques such as NMR spectroscopy are often employed to elucidate the structure of related compounds. For example, the crystal and molecular structure of meso-2,4-pentanediol borate has been determined using X-ray methods, providing insights into the spatial arrangement and bonding within pentanediol derivatives (Kuribayashi, 1973).

Chemical Reactions and Properties

Chemical reactions involving (S)-(-)-2-(Boc-amino)-1,5-pentanediol and its analogs can lead to various functional materials. The reactivity of these compounds allows for the synthesis of polymers and other complex molecules. For instance, the preparation of biobased polyesters from 1,5-pentanediol and aliphatic diacids via melt polycondensation demonstrates the versatility of pentanediol derivatives in polymer chemistry (Lu et al., 2017).

Physical Properties Analysis

The physical properties of (S)-(-)-2-(Boc-amino)-1,5-pentanediol derivatives, such as melting points, solubility, and crystallinity, are essential for their application in materials science. For example, the study of poly(pentylene succinate-co-terephthalate) and poly(pentylene adipate-co-terephthalate) synthesized from 1,5-pentanediol revealed their isodimorphism behavior and composition-dependent weak crystallizability, which are critical for their mechanical properties and thermal stability (Lu et al., 2019).

Chemical Properties Analysis

The chemical properties of (S)-(-)-2-(Boc-amino)-1,5-pentanediol, including reactivity, stability, and interaction with other molecules, underpin its utility in various chemical reactions and applications. Investigations into the chemoselective hydrogenolysis of biomass-derived chemicals to pentanediol demonstrate the potential for efficient and selective synthesis of valuable chemicals from renewable resources, highlighting the importance of understanding the chemical properties of pentanediol derivatives (Koso et al., 2009).

Scientific Research Applications

• Chemical Intermediate and Synthesis :

  • (S)-(-)-2-(Boc-amino)-1,5-pentanediol is used in the preparation of important chemical intermediates like 1,5-Pentanediol. This compound is widely utilized in producing polyurethane, polyester, plastifiers, inks, paints, and spices (Hen Jun-hai, 2007).
  • The compound is involved in the scalable non-aqueous process to prepare water-soluble 3-Amino-pentan-1,5-diol, which is significant in organic chemistry and industrial applications (Rawalpally et al., 2009).

• Metabolic Engineering and Biosynthesis :

  • It plays a role in the metabolic engineering of Escherichia coli for the de novo production of 1,5-Pentanediol from glucose. This biosynthesis route expands natural lysine pathways and employs artificial metabolic modules, indicating its importance in biotechnological applications (Cen et al., 2020).

• Pharmaceutical Applications :

  • Derivatives of this compound, like S-2-amino-5-azolylpentanoic acids related to L-ornithine, are studied as inhibitors of nitric oxide synthases, which are important in medical research and drug development (Ulhaq et al., 1998).

• Biological Macromolecule Crystallization :

  • Similar compounds like 2‐Methyl‐2,4‐pentanediol (MPD) are popular chemical additives used for the crystallization of biological macromolecules. Their action on proteins in aqueous solutions is crucial for understanding protein stability and interactions (Anand, Pal, & Hilgenfeld, 2002).

Safety And Hazards

The compound is classified as an eye irritant (Eye Irrit. 2), skin irritant (Skin Irrit. 2), and may cause respiratory irritation (STOT SE 3). The recommended personal protective equipment includes a dust mask type N95 (US), eyeshields, and gloves.